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Abstract

Dimorpholinophosphinyl chloride (DMPC) is a versatile organophosphorus compound with
the CAS number 7264-90-6. It serves as a highly effective condensing and phosphinylating
agent in organic synthesis. Its unique chemical structure, featuring two morpholine rings
attached to a phosphorus center, imparts high reactivity, making it a valuable reagent in the
synthesis of pharmaceuticals, agrochemicals, and specialty polymers. This technical guide
provides a comprehensive overview of the properties, synthesis, and key applications of
Dimorpholinophosphinyl chloride, with a focus on detailed experimental protocols and
reaction mechanisms.

Physicochemical Properties

Dimorpholinophosphinyl chloride is a white to off-white solid at room temperature.[1] It is
sensitive to moisture and should be stored under an inert atmosphere in a refrigerator.[2][3]
Key physicochemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 7264-90-6 [1][4]
Molecular Formula CsH16CIN203P [41[5]
Molecular Weight 254.65 g/mol [4]
Appearance White to off-white solid/powder  [1][4]
Melting Point 80 °C [1][2]
Boiling Point 137-140 °C at 0.02 Torr [2][3]
Density 1.36 + 0.1 g/cm3 (Predicted) [2][4]
Solubility Slightly soluble in Chloroform 2]
and Methanol
Purity > 97% (HPLC) [4]

Canonical SMILES

C1COCCN1P(=0)
(N2ccocc2)Cl

[5]

InChl

InChl=1S/C8H16CIN203P/c9-
15(12,10-1-5-13-6-2-10)11-3-
7-14-8-4-11/h1-8H2

[5]

Synthesis of Dimorpholinophosphinyl Chloride

Dimorpholinophosphinyl chloride is typically synthesized through the reaction of a
phosphorus halide with morpholine. The most common methods involve the use of phosphorus
pentachloride or phosphorus oxychloride.

Synthesis from Phosphorus Pentachloride

A prevalent method for the synthesis of Dimorpholinophosphinyl chloride involves the
reaction of dimorpholine with phosphorus pentachloride in an anhydrous solvent such as
benzene.[6]

Experimental Protocol:
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e Reactants: Dimorpholine and Phosphorus Pentachloride.
¢ Solvent: Anhydrous benzene.

e Procedure: In a reaction vessel maintained at room temperature, phosphorus pentachloride
is reacted with dimorpholine in anhydrous benzene. The reaction is typically stirred until
completion.

 Purification: The resulting product is purified by recrystallization to obtain high-purity
Dimorpholinophosphinyl chloride.[6]

Synthesis of DMPC from Phosphorus Pentachloride.

Synthesis from Phosphorus Oxychloride

An alternative and also widely used method is the reaction of phosphorus oxychloride with
morpholine.

Experimental Protocol:

While a detailed, step-by-step peer-reviewed laboratory protocol for this specific synthesis is
not readily available in the searched literature, the general procedure is as follows:

e Reactants: Phosphorus oxychloride and Morpholine.
¢ Solvent: An aprotic solvent such as dichloromethane.

o Procedure: Morpholine is added to a solution of phosphorus oxychloride in the chosen
solvent. The reaction is often carried out in the presence of a tertiary amine, like
triethylamine, to act as a hydrogen chloride scavenger.

 Purification: The product is isolated and purified, likely through filtration and recrystallization.

Chemical Reactions and Mechanism of Action

Dimorpholinophosphinyl chloride's utility stems from its role as a potent phosphinylating
agent.[7][8] The phosphorus-chlorine bond is highly susceptible to nucleophilic attack, which
allows for the activation of various functional groups.
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Substitution Reactions

The chlorine atom in DMPC is a good leaving group and can be readily substituted by a variety
of nucleophiles, including alcohols, phenols, and amines. This reactivity is central to its
application as a condensing agent.[4]

Mechanism as a Condensing Agent

When used as a condensing agent, for instance in esterification or amidation, DMPC activates
a carboxylic acid by forming a highly reactive phosphinic anhydride intermediate. This
intermediate is then susceptible to nucleophilic attack by an alcohol or amine to form the
corresponding ester or amide.

General Mechanism of DMPC as a Condensing Agent.

Applications in Drug Development and Organic
Synthesis

Dimorpholinophosphinyl chloride is a key reagent in the synthesis of several pharmaceutical
compounds and is also utilized in peptide and polymer chemistry.

Synthesis of Dexamethasone Phosphate

A significant application of DMPC is as a condensing reagent in the synthesis of
Dexamethasone Phosphate, a water-soluble pro-drug of the anti-inflammatory glucocorticoid,
Dexamethasone.[3][8] DMPC facilitates the formation of the phosphate ester bond, which
enhances the drug's solubility and bioavailability.

Experimental Protocol:

Detailed experimental protocols specifically citing the use of Dimorpholinophosphinyl
chloride for the industrial synthesis of Dexamethasone Phosphate are not prevalent in the
public domain, with many patents describing the use of the alternative reagent, pyrophosphoryl
chloride.[9][10] However, a general laboratory-scale procedure can be inferred from its function
as a condensing agent:

o Reactants: Dexamethasone, a phosphate source (such as phosphoric acid), and
Dimorpholinophosphinyl chloride.
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e Solvent: An anhydrous polar aprotic solvent (e.g., pyridine or dimethylformamide).

e Procedure: Dexamethasone and the phosphate source would be dissolved in the solvent.
Dimorpholinophosphinyl chloride would then be added, likely at a reduced temperature,
to activate the phosphate group and facilitate the esterification with the hydroxyl group of
Dexamethasone. The reaction mixture would be stirred until the reaction is complete.

o Work-up and Purification: The reaction would be quenched, and the Dexamethasone
Phosphate would be isolated and purified using standard techniques such as extraction,
chromatography, and/or crystallization.

Role of DMPC in Dexamethasone Phosphate Synthesis.

Peptide Synthesis

Dimorpholinophosphinyl chloride can be used as a coupling reagent in peptide synthesis to
form amide bonds between amino acids.[3] It serves as an alternative to other common
coupling reagents.

Experimental Protocol:

A specific, detailed experimental protocol for the use of DMPC in peptide synthesis was not
found in the searched literature. However, a general procedure would involve:

e Reactants: An N-protected amino acid, a C-protected amino acid, and
Dimorpholinophosphinyl chloride.

» Solvent: A suitable aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF).

e Procedure: The N-protected amino acid is activated by reacting it with
Dimorpholinophosphinyl chloride, likely in the presence of a base to neutralize the
liberated HCI. The C-protected amino acid is then added to the activated species to form the
peptide bond.

o Work-up and Purification: The resulting dipeptide is isolated and purified using standard
chromatographic techniques.

Polymer Chemistry
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DMPC finds applications in polymer chemistry, where it can be used to introduce phosphinyl
groups into polymer backbones.[7][8] This modification can enhance properties such as
thermal stability and mechanical strength.[8]

Experimental Protocol:

Detailed experimental procedures for the use of DMPC in polymer modification are highly
specific to the polymer and desired properties and are not broadly available in the general
literature. The general approach would involve reacting a polymer with functional groups (e.qg.,
hydroxyl or amine groups) with Dimorpholinophosphinyl chloride, often in a suitable solvent
and potentially with a catalyst.

Safety and Handling

Dimorpholinophosphinyl chloride is a moisture-sensitive and potentially hazardous
chemical.[1][2]

e Hazards: It may cause respiratory irritation and is harmful if swallowed. It can cause severe
skin burns and eye damage and may cause an allergic skin reaction.[1]

o Handling: It should be handled in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1]

o Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[2]

[3]

Disposal: Dispose of in accordance with local, state, and federal regulations.[1]

Conclusion

Dimorpholinophosphinyl chloride is a reactive and versatile organophosphorus reagent with
significant applications in organic synthesis, particularly in the pharmaceutical industry. Its
ability to act as an efficient condensing and phosphinylating agent makes it a valuable tool for
the construction of complex molecules. While detailed, standardized experimental protocols are
not always readily available in the public domain, the principles of its reactivity provide a solid
foundation for its application in research and development. Further investigation into its use in
peptide and polymer synthesis may unveil new and valuable applications for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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